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Compound of Interest

Compound Name: cesium;triiodide

Cat. No.: B13726960 Get Quote

CAS Number: 12297-72-2

This technical guide provides an in-depth overview of Cesium triiodide, a compound of

increasing interest in various scientific and research domains. This document is intended for

researchers, scientists, and drug development professionals, offering a consolidated resource

on its chemical and physical properties, safety information, synthesis protocols, and potential

applications.

Material Identification and Properties
Cesium triiodide is an inorganic compound with the chemical formula CsI₃. It is comprised of a

cesium cation (Cs⁺) and a triiodide anion (I₃⁻).[1] The material is typically a purple or brownish-

black powder.[2]

Physicochemical Data
The following table summarizes the key quantitative data for Cesium triiodide:
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Property Value References

Molecular Formula CsI₃ [3]

Molecular Weight 513.62 g/mol [3]

CAS Number 12297-72-2 [3]

Melting Point 207 °C (decomposes) [4]

Density 4.51 g/mL at 25 °C [4]

Appearance
Purple / Brownish-black

powder
[2]

Solubility Soluble in water [5]

Safety and Hazard Information
Cesium triiodide is classified as a hazardous substance.[6] The Globally Harmonized System

(GHS) classification indicates several health hazards.[7] It is crucial to handle this compound

with appropriate safety precautions in a laboratory setting.

GHS Hazard Statements:[2][7][8]

Code Statement

H315 Causes skin irritation

H317 May cause an allergic skin reaction

H319 Causes serious eye irritation

H334
May cause allergy or asthma symptoms or

breathing difficulties if inhaled

H335 May cause respiratory irritation

Signal Word: Danger[2]
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Prolonged exposure to iodides may lead to iodism, with symptoms including skin rash, running

nose, headache, and irritation of mucous membranes.[9]

Experimental Protocols
Synthesis of Cesium Triiodide
A common method for preparing Cesium triiodide involves the reaction of cesium iodide and

iodine in an aqueous ethanol solution, followed by slow volatilization and crystallization.[1]

Detailed Protocol for Solution-Based Synthesis:

Preparation of Cesium Iodide Solution: Dissolve a stoichiometric amount of Cesium Iodide

(CsI) in a minimal amount of deionized water or ethanol.

Addition of Iodine: To the Cesium Iodide solution, add a stoichiometric equivalent of Iodine

(I₂).

Dissolution and Reaction: Gently heat and stir the mixture until all the iodine has dissolved,

forming the triiodide ion (I₃⁻) in solution. The solution will turn a deep brown/purple color.

Crystallization: Allow the solution to cool slowly to room temperature. Further cooling in an

ice bath can promote crystallization. Alternatively, slow evaporation of the solvent at room

temperature over several days can yield larger crystals.

Isolation and Drying: Collect the precipitated Cesium triiodide crystals by filtration. Wash the

crystals with a small amount of cold ethanol or diethyl ether to remove any unreacted iodine.

Dry the crystals under vacuum.

Diagram: Synthesis of Cesium Triiodide
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Caption: Workflow for the solution-based synthesis of Cesium triiodide.
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Safe Handling Procedures
Due to its hazardous nature, strict safety protocols must be followed when handling Cesium

triiodide.

Recommended Handling Workflow:

Engineering Controls: Work in a well-ventilated area, preferably within a certified chemical

fume hood.[8]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

face shield, chemical-resistant gloves (e.g., nitrile), and a lab coat.[2] For operations that

may generate dust, a NIOSH-approved respirator is recommended.[6]

Dispensing and Weighing: Handle the solid material carefully to avoid generating dust. Use a

spatula for transferring the powder.

Spill Management: In case of a spill, avoid breathing the dust.[6] Clean up spills immediately

using a dry method (e.g., sweeping with a soft brush or using a HEPA-filtered vacuum

cleaner).[6] Place the collected material in a sealed container for proper disposal.

Waste Disposal: Dispose of Cesium triiodide waste and contaminated materials in

accordance with local, state, and federal regulations.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[9]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek medical attention.[9]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[9]

Diagram: Safe Handling Workflow for Cesium Triiodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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